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Compound of Interest

Compound Name: Bromo-PEG?7-alcohol

Cat. No.: B8096006

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical recommendations for the proper storage and handling of
Bromo-PEG7-alcohol (CAS No. 86220-35-1). Adherence to these guidelines is crucial for
maintaining the compound's purity, stability, and ensuring safety in the laboratory.

Introduction

Bromo-PEG7-alcohol is a hydrophilic polyethylene glycol (PEG) linker. It possesses a terminal
hydroxyl group and a bromide group.[1] The PEG chain enhances solubility in aqueous media,
while the bromide serves as an excellent leaving group for nucleophilic substitution reactions,
making it a versatile tool in bioconjugation, drug delivery systems, and the synthesis of
PROTACSs.[1][2] The hydroxyl group allows for further chemical modifications.[1] Proper
storage and handling are paramount to prevent degradation and ensure the integrity of this
bifunctional molecule.

Physicochemical Data

A summary of the key physical and chemical properties of Bromo-PEG7-alcohol is presented
below.
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Property Value Source

CAS Number 86220-35-1 BroadPharm[1], ChemScene
Molecular Formula C14H29BrO~ ChemScene

Molecular Weight 389.28 g/mol ChemScene

Purity >98% ChemScene

Appearance Liquid ChemicalBook

Color Colorless to light yellow ChemicalBook

Storage Recommendations

To prevent degradation, Bromo-PEG7-alcohol must be stored under specific conditions. The
primary concerns are temperature, moisture, and light. Conflicting storage temperatures are
reported by various suppliers, likely reflecting differing stability assessments for short-term
versus long-term storage. A conservative approach, detailed below, is recommended.
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Storage Condition

Recommendation

Rationale & Cited Sources

Long-Term Storage

-20°C

Recommended for periods of
months to years to minimize
degradation. This is a common
recommendation for similar,
less stable PEG derivatives.
(BroadPharm; Analogy to
Bromo-PEG6-alcohol, MedKoo

Biosciences)

Short-Term Storage

2°Cto 8°C

Suitable for periods of days to
weeks. This temperature range
is recommended by multiple
suppliers. (ChemScene,
ChemicalBook; Analogy to
Bromo-PEG11-alcohol, BOC

Sciences)

Store under an inert

The compound should be kept

Atmosphere atmosphere (e.g., Argon or dry to prevent hydrolysis of the
Nitrogen). bromide group.
_ _ Prevents exposure to moisture
_ Keep in a tightly sealed )
Container and atmospheric

container.

contaminants.

Light Exposure

Protect from light.

Recommended for similar PEG
compounds to prevent light-
induced degradation. (Analogy
to Bromo-PEG2-alcohol,
Biopharma PEG)

Handling and Safety Precautions

Bromo-PEG7-alcohol is intended for research use only. While a specific Safety Data Sheet

(SDS) with comprehensive hazard information is not publicly available from all suppliers,

standard laboratory safety practices for handling chemical reagents should be strictly followed.
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Personal Protective Equipment (PPE)

When handling Bromo-PEG7-alcohol, the following PPE should be worn:
o Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: A standard laboratory coat.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any potential vapors.

General Handling Practices
» Avoid direct contact with skin, eyes, and clothing.
e Prevent inhalation of any mists or vapors.

 After handling, wash hands thoroughly.

e The compound is typically shipped at ambient temperature, which is considered acceptable
for the short duration of transit. (BroadPharm)

Solubility

The hydrophilic nature of the PEG chain imparts solubility in aqueous solutions and polar
organic solvents. Specific solubility data is limited, but qualitative information for analogous
compounds is available.
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Solvent Solubility Source

BroadPharm (for Bromo-

Dichloromethane (DCM) Soluble

PEG5-alcohol)

MedKoo Biosciences (for a
Dimethyl sulfoxide (DMSO) Soluble tBu-protected Bromo-PEG2

derivative)

It is recommended to perform small-scale solubility tests in the desired solvent before

proceeding with larger-scale experiments.

Experimental Workflow and Logic

The following diagrams illustrate the recommended workflow for handling Bromo-PEG7-
alcohol and the potential chemical pathways leading to its degradation.
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Receiving and Storage
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Caption: Workflow for Bromo-PEG7-alcohol from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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